Cas no 927277-53-0 ([2-[2-(Difluoromethylsulfanyl)anilino]-2-oxoethyl] 2-(2-formylphenoxy)acetate)

• Product Name: [2-[2-(Difluoromethylsulfanyl)anilino]-2-oxoethyl] 2-(2-formylphenoxy)acetate
• CAS No: 927277-53-0
• MF: C₁₈H₁₅F₂NO₅S
• MW: 395.377210855484
• CID: 6434710
• PubChem ID: 16595906
• Update Time: 2025-06-09

[2-[2-(Difluoromethylsulfanyl)anilino]-2-oxoethyl] 2-(2-formylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• ({2-[(DIFLUOROMETHYL)SULFANYL]PHENYL}CARBAMOYL)METHYL 2-(2-FORMYLPHENOXY)ACETATE
• [2-[2-(difluoromethylsulfanyl)anilino]-2-oxoethyl] 2-(2-formylphenoxy)acetate
• 927277-53-0
• EN300-1188094
• AKOS002572323
• [2-[2-(Difluoromethylsulfanyl)anilino]-2-oxoethyl] 2-(2-formylphenoxy)acetate

• Inchi： 1S/C18H15F2NO5S/c19-18(20)27-15-8-4-2-6-13(15)21-16(23)10-26-17(24)11-25-14-7-3-1-5-12(14)9-22/h1-9,18H,10-11H2,(H,21,23)
• InChI Key： ANJAQFQEKOWKTP-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC=CC=1NC(COC(COC1C=CC=CC=1C=O)=O)=O

Computed Properties

• Exact Mass: 395.06390008g/mol
• Monoisotopic Mass: 395.06390008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 107Ų

Additional information on [2-[2-(Difluoromethylsulfanyl)anilino]-2-oxoethyl] 2-(2-formylphenoxy)acetate

Introduction to [2-[2-(Difluoromethylsulfanyl)anilino]-2-oxoethyl] 2-(2-formylphenoxy)acetate (CAS No. 927277-53-0)

[2-[2-(Difluoromethylsulfanyl)anilino]-2-oxoethyl] 2-(2-formylphenoxy)acetate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number [927277-53-0], represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense research interest.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a [difluoromethylsulfanyl] group and an [anilino] moiety, which are strategically positioned to enhance its pharmacological properties. The presence of these groups contributes to the compound's ability to interact with biological targets in a specific manner, potentially leading to novel therapeutic applications.

In recent years, there has been a growing emphasis on the development of small molecules that can modulate biological pathways with high selectivity and efficacy. [2-[2-(Difluoromethylsulfanyl)anilino]-2-oxoethyl] 2-(2-formylphenoxy)acetate stands out as a promising candidate in this regard. Its design incorporates elements that are known to improve drug-like properties such as solubility, bioavailability, and metabolic stability.

One of the most compelling aspects of this compound is its potential in the realm of targeted therapy. The [difluoromethylsulfanyl] group is particularly noteworthy, as it has been shown to enhance the binding affinity and selectivity of small molecules towards their biological targets. This feature is crucial for developing drugs that can precisely interact with specific receptors or enzymes, thereby minimizing side effects and improving therapeutic outcomes.

The [anilino] moiety further contributes to the compound's pharmacological profile by providing a platform for further chemical modification. This flexibility allows researchers to fine-tune the properties of the molecule, making it adaptable for various therapeutic applications. For instance, modifications at this site could be used to optimize interactions with specific protein targets or to enhance cellular uptake.

Recent studies have begun to explore the biological activity of [2-[2-(Difluoromethylsulfanyl)anilino]-2-oxoethyl] 2-(2-formylphenoxy)acetate in vitro and in vivo. Preliminary findings suggest that this compound exhibits promising effects on certain disease pathways, particularly those involving inflammation and cell proliferation. These preliminary results are encouraging and warrant further investigation into its potential as a lead compound for new therapeutics.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves complex transformations that require precise control over reaction conditions and reagent selection. The successful preparation of [927277-53-0] demonstrates the synthetic prowess of modern chemistry and opens up new avenues for the development of structurally diverse molecules.

In conclusion, [2-[2-(Difluoromethylsulfanyl)anilino]-2-oxoethyl] 2-(2-formylphenoxy)acetate is a highly intriguing compound with substantial potential in pharmaceutical research. Its unique molecular architecture and promising biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs.